2-Chloro-N-[[1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-3-yl]methyl]propanamide

• IUPAC Name: 2-chloro-N-[[1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-3-yl]methyl]propanamide
• InChI: InChI=1S/C14H19ClN6O/c1-10(15)14(22)17-7-11-3-2-5-20(8-11)12-13-19-18-9-21(13)6-4-16-12/h4,6,9-11H,2-3,5,7-8H2,1H3,(H,17,22)
• InChI Key: WUVGYLBTOUOWJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1CCCN(C1)C2=NC=CN3C2=NN=C3)Cl
• Molecular Formula: C14H19ClN6O
• Molecular Weight: 322.79 g/mol

Description

The compound “2-Chloro-N-[[1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-3-yl]methyl]propanamide” belongs to the class of [1,2,4]triazolo[4,3-a]quinoxaline derivatives. These compounds are known for their potential as antiviral and antimicrobial agents. They are synthesized via aromatic nucleophilic substitution.

Synthesis Analysis

The synthesis of such compounds involves aromatic nucleophilic substitution. The structures forming the resulting compound libraries with yields and methods used for their preparation are listed in Figures 2 and 3. This method provided the rapid synthesis of regioselective N1-substituted 3-amino-1,2,4-triazoles and obtained different products with structural diversity.

Molecular Structure Analysis

The molecular structure of these compounds can be confirmed by different spectral data and elemental analyses. For example, the melting point, IR spectrum, NMR spectrum, and ESI-HRMS can be used for structure confirmation.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are complex and involve multiple steps. The reaction conditions and the choice of reagents can greatly affect the yield and the properties of the final product.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various analytical techniques. For example, the melting point can be determined using a melting point apparatus. The IR spectrum can provide information about the functional groups present in the compound.

Future Directions

The future research directions for these compounds could include further exploration of their antimicrobial and antiviral properties. Additionally, the search for an efficient A2B antagonist may help in the development of a new chemotherapeutic agent.